
Quantitative Half-Life Data of Picoxystrobin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Picoxystrobin

CAS No.: 117428-22-5

Cat. No.: S639991

Get Quote

The table below summarizes the dissipation half-life of picoxystrobin in different crops and soil, as found in

the available research.

Matrix Location / Conditions Half-Life (Days) Source

Oriental Melon Plastic House (Site 1) 3.4 [1]

Oriental Melon Plastic House (Site 2) 3.7 [1]

Peanut Seedlings Field (Multiple Provinces, China) 2.1 - 2.8 [2]

Soil Field (with Peanuts, China) 1.5 - 8.6 [2]

These studies demonstrate that picoxystrobin dissipates relatively rapidly in plants, with half-lives typically

under 4 days. The half-life in soil can vary more widely, likely due to differences in local climate, soil

texture, and microbial activity [2].

Detailed Experimental Protocols

The following are the key experimental methods used in the studies to determine the half-life data presented

above.
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Residue Analysis in Oriental Melon

This study determined picoxystrobin residues in oriental melon grown in plastic houses using Gas

Chromatography with Electron Capture Detection (GC-ECD) and confirmed field-incurred residues with

GC-Mass Spectrometry (GC-MS) [1].

Field Experiment: Oriental melon was grown in two separate plastic houses. A commercial
formulation of picoxystrobin (25% suspension concentrate) was sprayed at the manufacturer's

recommended dose. Samples were collected at 0 (2 hours after application), 1, 2, 3, 5, 7, and 10
days post-application. [1]

Sample Preparation (Extraction): A 20 g homogenized sample was placed in a bottle with 100 mL of
acetonitrile and manually shaken. Then, 15 g of sodium chloride (NaCl) was added, and the mixture

was mechanically shaken for 30 minutes and centrifuged. A 40 mL aliquot of the upper acetonitrile
layer was evaporated to dryness. [1]

Sample Preparation (Cleanup): The dried residue was dissolved in 6 mL of n-hexane and loaded
onto a pre-conditioned Florisil Solid-Phase Extraction (SPE) cartridge. The cartridge was washed,

and the analyte was eluted with a mixture of acetone and n-hexane. The eluate was evaporated to
dryness and reconstituted in acetone for instrumental analysis. [1]

Instrumental Analysis: Analysis was performed using GC-μECD. The GC was equipped with an
Ultra 2 capillary column and a nitrogen carrier gas. The oven temperature program was: hold at

150°C for 1 minute, then ramp to 280°C at 15°C/minute and hold for 7 minutes. Picoxystrobin had a
retention time of 7.7 minutes. [1]

The workflow for this analytical method is summarized in the following diagram:
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Sample Homogenized Melon (20 g)

Add 100 mL Acetonitrile

Manual Shaking (1 min)

Add 15 g NaCl

Mechanical Shaking (30 min)

Centrifugation

Collect 40 mL Acetonitrile Layer

Evaporate to Dryness

Dissolve in n-Hexane Reconstitute in Acetone

Florisil SPE Cleanup GC-ECD Analysis
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Elute with Acetone/n-Hexane Data & Quantification

Click to download full resolution via product page

Diagram summarizing the analytical workflow for determining picoxystrobin residues in oriental melon.

Residue Analysis in Peanut and Soil

This study employed a modernized "QuEChERS" method for sample preparation and used High-

Performance Liquid Chromatography tandem Mass Spectrometry (HPLC-MS/MS) for determination, which

is highly sensitive and selective. [2]

Field Experiment: The dissipation and final residues of picoxystrobin were studied in peanuts and

soil across three different provinces in China (Hebei, Hubei, and Shandong). [2]
Sample Preparation (QuEChERS Method): The specific steps for the QuEChERS extraction and

cleanup for this study were not detailed in the abstract. However, the QuEChERS method generally
involves extracting a homogenized sample with acetonitrile, partitioning with salts (like magnesium

sulfate and sodium chloride), and then a cleanup step using dispersive Solid-Phase Extraction (d-
SPE). [2]

Instrumental Analysis: The final extracts were analyzed using HPLC-MS/MS. This technique
provides high sensitivity and is capable of confirming the identity of the pesticide residue based on its

mass-to-charge ratio. [2]

Key Context: Picoxystrobin Properties and Resistance

Fungicide Mobility: Picoxystrobin is a penetrant fungicide, meaning it is absorbed by the plant. It
is a strobilurin fungicide that exhibits both vapour activity and xylem systemicity, allowing for good

redistribution and curative activity. [1] [3]
Resistance Risk: Strobilurin fungicides (FRAC Group 11) have a site-specific mode of action and

are considered to be at high risk for resistance development in fungal pathogens. This risk
necessitates careful resistance management strategies when using this class of fungicides. [3]

Need Custom Synthesis?

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s639991?utm_src=pdf-body-img
https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26223220/
https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26223220/
https://pubmed.ncbi.nlm.nih.gov/26223220/
https://pubmed.ncbi.nlm.nih.gov/26223220/
https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6049560/
https://extension.okstate.edu/fact-sheets/fungicide-resistance-management.html
https://extension.okstate.edu/fact-sheets/fungicide-resistance-management.html
https://www.smolecule.com/products/s639991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.

References

1. Residue analysis of picoxystrobin in oriental melon using ... [pmc.ncbi.nlm.nih.gov]

2. Dissipation and residues of picoxystrobin in peanut and ... [pubmed.ncbi.nlm.nih.gov]

3. Fungicide Resistance Management | Oklahoma State University [extension.okstate.edu]

To cite this document: Smolecule. [Quantitative Half-Life Data of Picoxystrobin]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b639991#picoxystrobin-half-life-in-

soil-and-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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